N-(2-sec-butylphenyl)-4-ethylbenzamide

• CAS No.: 566887-33-0
• Molecular Formula: C19H23NO
• Molecular Weight: 281.4g/mol
• IUPAC Name: N-(2-butan-2-ylphenyl)-4-ethylbenzamide
• InChI: InChI=1S/C19H23NO/c1-4-14(3)17-8-6-7-9-18(17)20-19(21)16-12-10-15(5-2)11-13-16/h6-14H,4-5H2,1-3H3,(H,20,21)
• InChI Key: YRVHSPKURRDFEQ-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(C)CC

Description

N-(2-sec-Butylphenyl)-4-ethylbenzamide is a benzamide derivative characterized by a 4-ethylbenzoyl group attached to a 2-sec-butyl-substituted aniline moiety. The 4-ethylbenzamide core is associated with antimicrobial and antitumor properties, as observed in natural extracts and synthetic derivatives . The sec-butyl group at the 2-position of the phenyl ring may influence steric effects, solubility, and binding interactions in biological systems.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and chemical behavior of benzamide derivatives is highly dependent on substituents. Below is a comparative analysis of key analogs:

Table 1: Structural Comparison of Benzamide Derivatives

Compound Name	Substituents on Benzamide Core	Biological Activity	Key References
N-(2-sec-Butylphenyl)-4-ethylbenzamide	N-(2-sec-butylphenyl), 4-ethyl	Inferred: Antimicrobial, antitumor (based on 4-ethylbenzamide core)
4-Ethylbenzamide (from neem extracts)	None (free benzamide)	Antitumor, antimicrobial
EZ2: N-(4-dithiarsinan-phenyl)-4-ethylbenzamide	N-(4-dithiarsinan-phenyl), 4-ethyl	Synthetic: Arsenical anti-tumor agent (45% yield)
N-(2-Nitrophenyl)-4-bromo-benzamide	N-(2-nitrophenyl), 4-bromo	Structural studies: Crystallographic comparisons
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide	N-(4-chlorophenyl), 2-methoxy, 4-methyl	Fluorescence properties, cytotoxicity

Key Observations :

• Electron-Withdrawing vs. In contrast, ethyl and methoxy groups (electron-donating) may improve solubility and modulate receptor interactions .
• Steric Effects : The sec-butyl group in the target compound introduces significant steric bulk compared to smaller substituents like methyl or methoxy, which could impact pharmacokinetics (e.g., membrane permeability) .
• Hybrid Systems : EZ2 incorporates a dithiarsinan moiety, linking 4-ethylbenzamide to arsenic-based therapeutic agents. This highlights the versatility of benzamide scaffolds in drug design .

Key Findings :

• Antimicrobial Action : 4-Ethylbenzamide in ripe neem extracts demonstrated significant antibiofilm activity (MBIC/MBEC assays), likely due to disruption of quorum sensing . The sec-butyl variant may exhibit stronger activity due to increased lipophilicity.
• Antitumor Potential: EZ2’s integration with arsenic highlights the role of benzamides in hybrid drug systems, while 4-ethylbenzamide itself shows moderate cytotoxicity (neem extract: 70–83% cell viability at 5–20 mg/mL) .

Insights :

• Synthetic Challenges : Bulky substituents (e.g., sec-butyl) may lower yields compared to simpler derivatives like EZ2 (45%) or methyl variants .
• Spectroscopic Techniques : FTIR and ESI-MS are standard for benzamide characterization. For example, neem-derived 4-ethylbenzamide showed FTIR peaks at 1650 cm⁻¹ (amide C=O stretch) .